Cas no 2255321-86-7 (L-Proline, 4-ethoxy-, hydrochloride (1:1), (4R)-)

• Product Name: L-Proline, 4-ethoxy-, hydrochloride (1:1), (4R)-
• CAS No: 2255321-86-7
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 6028059
• PubChem ID: 117735645
• Update Time: 2026-03-11

L-Proline, 4-ethoxy-, hydrochloride (1:1), (4R)- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-ethoxy-, hydrochloride (1:1), (4R)-
• (4R)-4-Ethoxy-L-proline HCl
• SCHEMBL16287994
• KFNDGXLMGLFLGY-IBTYICNHSA-N
• EN300-6746222
• (2S,4R)-4-Ethoxypyrrolidine-2-carboxylic acid hydrochloride
• (2S,4R)-4-ethoxypyrrolidine-2-carboxylic acid;hydrochloride
• 2255321-86-7

• Inchi： 1S/C7H13NO3.ClH/c1-2-11-5-3-6(7(9)10)8-4-5;/h5-6,8H,2-4H2,1H3,(H,9,10);1H/t5-,6+;/m1./s1
• InChI Key： KFNDGXLMGLFLGY-IBTYICNHSA-N
• SMILES： C([C@H]1NC[C@H](OCC)C1)(=O)O.Cl

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on L-Proline, 4-ethoxy-, hydrochloride (1:1), (4R)-

L-Proline, 4-ethoxy-, hydrochloride (1:1), (4R)-: A Comprehensive Overview

L-Proline, 4-ethoxy-, hydrochloride (1:1), (4R)-, also known by its CAS number 2255321-86-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of L-proline, a naturally occurring amino acid, with an ethoxy group attached at the 4-position and hydrochloride as the counterion. The (4R) designation indicates the stereochemistry at the fourth carbon atom, which is crucial for its biological activity and selectivity.

The synthesis of L-Proline, 4-ethoxy-, hydrochloride involves advanced organic chemistry techniques, including stereo-selective synthesis to ensure the correct configuration at the chiral center. This compound has been studied extensively for its potential applications in drug development, particularly as a building block for more complex molecules or as a pharmacological tool in research settings.

Recent studies have highlighted the role of L-Proline derivatives in various biological systems. For instance, researchers have explored the ability of these compounds to modulate enzyme activity, influence cellular signaling pathways, and serve as templates for the design of novel therapeutic agents. The ethoxy group attached to the proline backbone introduces additional functionality, potentially enhancing solubility or bioavailability when used in drug delivery systems.

In terms of pharmacokinetics, L-Proline, 4-ethoxy-, hydrochloride exhibits interesting properties that make it a promising candidate for further investigation. Preclinical studies have demonstrated moderate absorption rates and favorable distribution profiles in animal models, suggesting potential utility in targeted drug delivery systems. Additionally, the compound has shown minimal toxicity at therapeutic doses, which is a critical factor for its potential use in human applications.

The stereochemistry of this compound plays a pivotal role in its biological activity. The (4R) configuration ensures that the molecule interacts selectively with specific receptors or enzymes, thereby enhancing its efficacy while minimizing off-target effects. This aspect has been thoroughly investigated in recent studies, with researchers employing techniques such as X-ray crystallography and molecular docking to understand the structural basis of these interactions.

One of the most exciting areas of research involving L-Proline derivatives is their potential application in treating neurological disorders. Studies have shown that these compounds can modulate neurotransmitter systems and protect against oxidative stress, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. While more research is needed to fully understand their therapeutic potential, these findings underscore the importance of continued investigation into this class of compounds.

In conclusion, L-Proline, 4-ethoxy-, hydrochloride (1:1), (4R)- represents a valuable addition to the arsenal of tools available to researchers in the field of organic chemistry and pharmacology. Its unique structure, combined with favorable pharmacokinetic properties and promising biological activity, positions it as a candidate for further exploration in drug development efforts.